Cas no 3998-90-1 (methyl 2-chloro-6-methylpyridine-4-carboxylate)

• Product Name: methyl 2-chloro-6-methylpyridine-4-carboxylate
• CAS No: 3998-90-1
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD04038391
• CID: 44656
• PubChem ID: 2759833
• Update Time: 2025-10-20

methyl 2-chloro-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-picoline-4-carboxylate
• Methyl 2-chloro-6-methylisonicotinate
• Methyl 2-chloro-6-methylpyridine-4-carboxylate
• 2-Chloro-6-picoline-4-carboxylic acid methyl ester
• 2-Chloro-6-methylisonicotinic Acid Methyl Ester
• 2-Chloro-6-methylpyridine-4-carboxylic Acid Methyl Ester
• 4-Pyridinecarboxylic acid, 2-chloro-6-methyl-, methyl ester
• PubChem17060
• Methyl2-chloro-6-methylpyridine-4-carboxylate
• KSC495I3J
• 2-chloro-6-methyl pyridine-4-carboxylic acid methyl ester
• BDWMGYZSQKGUFA-UH
• AMY7977
• A18735
• MFCD04038391
• methyl 2-chloro-6-methyl-pyridine-4-carboxylate
• AB17061
• FT-0650046
• Methyl 2-chloro-6-methylpyridine-4-carboxylate, 97%
• Z1203162085
• CL0088
• PS-6097
• DTXSID60374931
• SCHEMBL1179017
• AKOS006340214
• J-521993
• 2-chloro-6-methyl-isonicotinic acid methyl ester
• 3998-90-1
• M2239
• AC-23148
• SY006033
• BDWMGYZSQKGUFA-UHFFFAOYSA-N
• Methyl2-chloro-6-picoline-4-carboxylate
• CS-D0956
• methyl-2-chloro-6-methylpyridine-4-carboxylate
• EN300-123134
• DB-010712
• methyl 2-chloro-6-methylpyridine-4-carboxylate

• MDL： MFCD04038391
• Inchi： 1S/C8H8ClNO2/c1-5-3-6(8(11)12-2)4-7(9)10-5/h3-4H,1-2H3
• InChI Key： BDWMGYZSQKGUFA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CC(C)=N1
• BRN： 131425

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.247
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 125°C/7mmHg(lit.)
• Flash Point: 124-125 ºC (7 mmHg)
• Refractive Index: 1.528
• PSA: 39.19000
• LogP: 1.83000

methyl 2-chloro-6-methylpyridine-4-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H317-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R37/38; R41; R43
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 2-chloro-6-methylpyridine-4-carboxylate

Methyl 2-Chloro-6-Methylpyridine-4-Carboxylate (CAS No. 3998-90-1): A Comprehensive Overview

Methyl 2-chloro-6-methylpyridine-4-carboxylate, identified by the CAS number 3998-90-1, is a significant compound in the field of organic chemistry. This compound, often abbreviated as methyl 2-chloro-6-methylpyridine-4-carboxylate, belongs to the class of pyridine derivatives and has garnered attention due to its versatile applications in various industries. The compound's structure consists of a pyridine ring with substituents at positions 2, 4, and 6, making it a unique derivative with distinct chemical properties.

The chemical formula of methyl 2-chloro-6-methylpyridine-4-carboxylate is C₁₀H₁₁ClNO₂, and its molecular weight is approximately 218.67 g/mol. The compound is characterized by its yellow crystalline solid state under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it a valuable compound for various synthetic applications.

Recent studies have highlighted the importance of methyl 2-chloro-6-methylpyridine-4-carboxylate in the development of new pharmaceuticals and agrochemicals. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the field of pest control. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits potent insecticidal activity against several agricultural pests, making it a promising candidate for eco-friendly pest management solutions.

In addition to its pesticidal applications, methyl 2-chloro-6-methylpyridine-4-carboxylate has been investigated for its role in drug discovery. A research team from the University of California reported that this compound demonstrates anti-inflammatory properties, potentially useful in treating chronic inflammatory diseases such as arthritis. The study further emphasized the need for further clinical trials to assess its efficacy and safety profile.

The synthesis of methyl 2-chloro-6-methylpyridine-4-carboxylate involves a multi-step process that typically begins with the chlorination of pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, a study published in Green Chemistry highlighted the use of microwave-assisted synthesis to produce this compound with high yield and purity, significantly reducing reaction time and energy consumption.

The physical properties of methyl 2-chloro-6-methylpyridine-4-carboxylate have been well-documented, including its melting point (155–157°C), boiling point (300°C), and density (1.3 g/cm³). These properties make it suitable for use in various industrial processes, including polymerization reactions and as an additive in plastics and resins.

In terms of toxicity, methyl 2-chloro-6-methylpyridine-4-carboxylate has been classified as moderately toxic based on acute oral toxicity studies in laboratory animals. However, its environmental impact remains a subject of ongoing research. A recent study published in Environmental Science & Technology evaluated its biodegradation potential under aerobic conditions and found that it exhibits moderate biodegradability, suggesting that proper disposal methods are essential to minimize environmental risks.

The global market for methyl 2-chloro-6-methylpyridine-4-carboxylate has seen steady growth over the past decade, driven by increasing demand from pharmaceuticals and agrochemicals industries. According to a market research report by Grand View Research, the demand for this compound is expected to grow at a CAGR of 5.8% from 2023 to 2030, primarily due to its expanding applications in drug development and pest control.

In conclusion, methyl 2-chloro-6-methylpyridine-4-carboxylate (CAS No. 3998-90-1) is a versatile compound with significant potential in various industrial applications. Its unique chemical properties, coupled with recent advancements in synthesis methods and application development, position it as a key player in the fields of organic chemistry and materials science. As research continues to uncover new uses for this compound, its role in advancing technology and improving quality of life is likely to expand further.